Cas no 607-71-6 (4-Methylcoumarin)

4-Methylcoumarin (C10H8O2) is a synthetic organic compound belonging to the coumarin family, characterized by a benzene ring fused to a pyrone moiety with a methyl substituent at the 4-position. It serves as a versatile intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and fluorescent dyes. Its key advantages include a stable aromatic structure, moderate reactivity for functionalization, and a distinct lactone ring that enables applications in UV absorbers and light-sensitive materials. The compound exhibits a characteristic sweet, herbaceous odor, making it valuable in perfumery. Its crystalline form ensures ease of handling and purity control in industrial processes.
4-Methylcoumarin structure
4-Methylcoumarin structure
Product Name:4-Methylcoumarin
CAS No:607-71-6
MF:C10H8O2
MW:160.169322967529
MDL:MFCD00185474
CID:38772
PubChem ID:354335221
Update Time:2025-10-18

4-Methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2H-chromen-2-one
    • 4-methyl-2h-1-benzopyran-2-on
    • 4-methyl-2h-1-benzopyran-2-one
    • 4-Methyl-2-oxo-2H-benzopyran
    • 4-Methylbenzopyrone
    • 4-Methyl-chromen-2-one
    • 4-methyl-coumari
    • 4-METHYLCUMARIN
    • 4-Methylcoumarin
    • 4-methylchromen-2-one
    • 2H-1-Benzopyran-2-one,4-methyl
    • 4-methyl-2H-2-chromenone
    • 4-methyl-coumarin
    • COUMARIN,4-METHYL
    • EINECS 210-141-1
    • COUMARIN, 4-METHYL-
    • 2H-1-Benzopyran-2-one, 4-methyl-
    • 4-METHYLUMBELLIFERYL
    • 2YZ8R79U9H
    • 2H-1-Benzopyran-2-one, 4-methyl- (9CI)
    • PSGQCCSGKGJLRL-UHFFFAOYSA-N
    • NSC20100
    • WLN: T66 BOVJ E1
    • 4-methyl-1-benzopyran-2-one
    • 4-Methyl-2H-chromen-2-one #
    • HMS1693
    • 607-71-6
    • PD004533
    • UNII-2YZ8R79U9H
    • HMS1693J19
    • BRN 0121648
    • NS00014399
    • AS-17408
    • CHEMBL12279
    • A832878
    • FT-0602250
    • Q27097965
    • BCP28723
    • 1ST164094
    • M3041
    • METHYLCOUMARIN, 4-
    • DTXSID00209516
    • SCHEMBL66891
    • AKOS000277307
    • NSC 20100
    • NSC-20100
    • DB08785
    • MFCD00185474
    • 5-17-10-00166 (Beilstein Handbook Reference)
    • DTXCID50132007
    • 2H-1-Benzopyran-2-one, 4-methyl-(9CI)
    • 210-141-1
    • MDL： MFCD00185474
    • Inchi： 1S/C10H8O2/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H3
    • InChI Key： PSGQCCSGKGJLRL-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C)C2C=CC=CC1=2)=O
    • BRN： 0121648

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White needle crystal
  • Density: 1.0538 (rough estimate)
  • Melting Point: 79.0 to 83.0 deg-C
  • Boiling Point: 180°C/15mmHg(lit.)
  • Flash Point: 120.6 °C
  • Refractive Index: 1.4108 (estimate)
  • PSA: 30.21000
  • LogP: 2.10140
  • λmax: 270(EtOH)(lit.)

4-Methylcoumarin Security Information

4-Methylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylcoumarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
AB285196-1 g
4-Methyl-chromen-2-one, 97%; .
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥825.0 2022-06-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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